Cas no 667913-39-5 (4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 667913-39-5
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5419726
• Update Time: 2025-06-18

4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C19H18N2O3S/c1-15-6-2-3-8-19(15)24-17-9-11-18(12-10-17)25(22,23)21-14-16-7-4-5-13-20-16/h2-13,21H,14H2,1H3
• InChI Key： JBJQNADEJSFYOV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC=CC=C2)(=O)=O)=CC=C(OC2=CC=CC=C2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 667913-39-5)

The compound 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 667913-39-5) is a sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this molecule is often explored for its potential applications in drug discovery and development. The presence of both phenoxy and pyridinyl groups in its structure makes it a versatile candidate for modulating biological activity, particularly in targeting enzymes and receptors.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological properties. Researchers are particularly interested in 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide for its potential role in addressing challenges related to inflammation and metabolic disorders. Its CAS No. 667913-39-5 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

One of the key advantages of this compound lies in its molecular stability and bioavailability, which are critical factors in drug design. The sulfonamide moiety enhances its binding affinity to target proteins, while the pyridinylmethyl group contributes to its solubility and pharmacokinetic properties. These attributes make it a promising scaffold for developing novel therapeutics, especially in areas like kinase inhibition and signal transduction modulation.

The synthesis of 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions, including aryl ether formation and sulfonamide coupling. These processes are meticulously optimized to ensure high yield and purity, as impurities can significantly impact its efficacy in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 667913-39-5 is often procured by research institutions and pharmaceutical companies for preclinical studies. Its structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with many researchers investigating how subtle modifications can enhance its therapeutic potential. For instance, replacing the 2-methylphenoxy group with other aromatic systems could lead to derivatives with improved selectivity and potency.

Environmental and safety considerations are also paramount when handling 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Regulatory guidelines emphasize the importance of waste disposal protocols to prevent environmental contamination.

In the context of AI-driven drug discovery, CAS No. 667913-39-5 has been featured in computational studies predicting its interactions with various biological targets. Machine learning models are increasingly used to screen such compounds for ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating the identification of lead candidates. This aligns with the growing trend of integrating cheminformatics and bioinformatics in modern research.

Looking ahead, the potential applications of 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide extend beyond traditional medicine. Its utility in material science, such as in the development of functional polymers, is an emerging area of exploration. The compound's ability to form stable complexes with metals could pave the way for innovations in catalysis and sensor technology.

In summary, 4-(2-methylphenoxy)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 667913-39-5) represents a multifaceted compound with significant promise in both pharmaceutical and industrial applications. Its structural complexity and functional versatility continue to inspire research across multiple disciplines, making it a valuable subject of study in the scientific community.